(E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol;hydrochloride
• InChI: InChI=1S/C24H29F3N2O3.ClH/c1-3-5-18-8-9-22(23(14-18)31-2)32-17-21(30)16-28-10-12-29(13-11-28)20-7-4-6-19(15-20)24(25,26)27;/h3-9,14-15,21,30H,10-13,16-17H2,1-2H3;1H/b5-3+
• InChI Key: KQOFZVHKRDRVPK-WGCWOXMQSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)O)OC.Cl
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)O)OC.Cl
• Molecular Formula: C24H30ClF3N2O3
• Molecular Weight: 487.0 g/mol
• CAS No.: 1331403-76-9

Description

(E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C24H30ClF3N2O3 and its molecular weight is 486.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds structurally related to "(E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride" involves multiple steps, including acetylation, reaction with piperazine, and deacetylation processes. These methods yield compounds with confirmed structures through IR, 1HNMR, and MS analyses, with yields over 56.9% (Wang Xiao-shan, 2011).

Potential Biological Activities

Compounds with structural similarities have been evaluated for their affinity toward alpha-adrenoceptors by radioligand binding assays. Some derivatives displayed significant antagonistic properties against alpha 1-adrenoceptors, suggesting potential applications in studying adrenergic systems and possibly in therapeutic interventions for related disorders (H. Marona et al., 2011).

Structural Analysis and Drug Design

Structural analysis through techniques such as X-ray crystallography and molecular docking has been utilized to understand the binding mechanisms of similar compounds to biological targets. This type of research aids in the rational design of drugs with improved specificity and efficacy by elucidating the molecular interactions at play (W. Xu et al., 2016).

Anticancer Research

Specific derivatives have been synthesized and evaluated for their anticancer activities against human bone cancer cell lines, providing a foundation for further exploration of their therapeutic potential. Molecular docking studies complement these investigations by predicting the interaction modes with target proteins, thus contributing to the development of novel anticancer agents (G. Lv et al., 2019).